Cas no 2171615-05-5 (3-(2,3-dihydroxy-2-methylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,3-dihydroxy-2-methylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171615-05-5
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6077367
• PubChem ID: 165559297
• Update Time: 2025-10-28

3-(2,3-dihydroxy-2-methylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydroxy-2-methylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1503343
• 3-[(2,3-dihydroxy-2-methylpropyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171615-05-5

• Inchi： 1S/C23H26N2O7/c1-23(31,13-26)12-24-21(29)19(10-20(27)28)25-22(30)32-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19,26,31H,10-13H2,1H3,(H,24,29)(H,25,30)(H,27,28)
• InChI Key： PIXJDTUMASREGG-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC(C)(CO)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 145Ų

Additional information on 3-(2,3-dihydroxy-2-methylpropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(2,3-Dihydroxy-2-Methylpropyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid: A Comprehensive Overview

3-(2,3-Dihydroxy-2-Methylpropyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid is a complex organic compound with the CAS registry number 2171615-05-5. This compound is of significant interest in the fields of organic chemistry, biochemistry, and pharmaceutical research due to its unique structural features and potential applications in drug design and development.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group and a carbamoyl group, which are both critical functional groups in peptide synthesis and modification. The Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS), while the carbamoyl group plays a role in hydrogen bonding and molecular recognition processes.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules with potential therapeutic applications. For instance, researchers have explored the use of Fmoc-containing compounds in the design of inhibitors for proteolytic enzymes, such as caspases and calpains, which are implicated in various pathological conditions including cancer and neurodegenerative diseases.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a building block in the construction of more complex molecules with tailored pharmacokinetic properties. The presence of hydroxyl groups in the molecule provides opportunities for further functionalization, enabling researchers to modify the compound's solubility, stability, and bioavailability.

From a synthetic perspective, the preparation of 3-(2,3-dihydroxy-2-methylpropyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have provided new avenues for the enantioselective construction of such complex molecules.

Furthermore, computational studies have been conducted to elucidate the molecular interactions and binding affinities of this compound with various biological targets. These studies have employed advanced molecular modeling techniques, including docking simulations and free energy calculations, to predict the compound's potential binding modes and affinities.

In conclusion, 3-(2,3-dihydroxy-2-methylpropyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid represents a valuable tool in modern chemical research with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.